Cas no 478077-98-4 (2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic Acid)

• Product Name: 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic Acid
• CAS No: 478077-98-4
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• MDL: MFCD01312401
• CID: 1077454
• PubChem ID: 2808627
• Update Time: 2025-04-20

2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylic acid
• 2-(2,5-Dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic acid
• 2-(2,5-dimethylpyrrolyl)thiophene-3-carboxylic acid
• AC1MDBCE
• AC1Q2JJE
• Bionet2_000440
• SBB018811
• 2-(2,5-dimethyl-1-pyrrolyl)-3-thiophenecarboxylic acid
• Z89269454
• AKOS000200741
• SCHEMBL3349227
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic acid, AldrichCPR
• Oprea1_456172
• CS-0232983
• BDBM40668
• EN300-12987
• MLS000544899
• SMR000126656
• HMS1365D22
• 478077-98-4
• MLS-0070771.0001
• STK694407
• CCG-242454
• 2-(2,5-dimethylpyrrol-1-yl)thiophene-3-carboxylic acid
• 7R-0044
• J-505497
• SB62478
• CHEMBL1504655
• G22320
• 2-(2,5-dimethylpyrrol-1-yl)-3-thenoic acid
• cid_2808627
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)thiophene-3-carboxylicacid
• DTXSID30384582
• HMS2345P21
• MFCD01312401
• 2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic Acid

• MDL： MFCD01312401
• Inchi： 1S/C11H11NO2S/c1-7-3-4-8(2)12(7)10-9(11(13)14)5-6-15-10/h3-6H,1-2H3,(H,13,14)
• InChI Key： CZQNWEPGEWPUHA-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)O)=C1N1C(C)=CC=C1C

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Melting Point: 188-190°

2-(2,5-dimethyl-1H-pyrrol-1-yl)-3-thiophenecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT